Cas no 1378260-89-9 (8-Bromoquinoxaline-6-carboxylic acid)

• Product Name: 8-Bromoquinoxaline-6-carboxylic acid
• CAS No: 1378260-89-9
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD22371614
• CID: 3044509
• PubChem ID: 97033419
• Update Time: 2025-06-26

8-Bromoquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromoquinoxaline-6-carboxylic acid
• AK531509
• CS-0155487
• EN300-706133
• DS-19101
• AKOS027453814
• 8-Bromoquinoxaline-6-carboxylicacid
• 8-Bromo-6-quinoxalinecarboxylic acid
• Z1486008001
• DB-170529
• C72511
• SCHEMBL21818747
• MFCD22371614
• 1378260-89-9

• MDL： MFCD22371614
• Inchi： 1S/C9H5BrN2O2/c10-6-3-5(9(13)14)4-7-8(6)12-2-1-11-7/h1-4H,(H,13,14)
• InChI Key： YTGWEQGMSZLMDS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2C1=NC=CN=2

Computed Properties

• Exact Mass: 251.95344g/mol
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.4

8-Bromoquinoxaline-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 8-Bromoquinoxaline-6-carboxylic acid

8-Bromoquinoxaline-6-carboxylic Acid: A Comprehensive Overview

The compound 8-Bromoquinoxaline-6-carboxylic acid (CAS No. 1378260-89-9) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of quinoxaline derivatives, which are known for their unique chemical properties and structural versatility. The presence of a bromine atom at the 8-position and a carboxylic acid group at the 6-position imparts distinct reactivity and functionality to this molecule, making it a valuable compound in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 8-Bromoquinoxaline-6-carboxylic acid through various routes, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in high-precision research. The structural integrity of this compound has been thoroughly investigated using modern analytical techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

The 8-Bromoquinoxaline-6-carboxylic acid has garnered significant attention in the field of pharmacology due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising biological activities, including antioxidant properties and anti-inflammatory effects. Researchers have explored its ability to modulate key cellular pathways, making it a candidate for therapeutic interventions in diseases such as neurodegenerative disorders and cardiovascular conditions.

In the realm of materials science, 8-Bromoquinoxaline-6-carboxylic acid has been utilized as a building block for constructing advanced materials with tailored properties. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has opened new avenues for applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated that incorporating this compound into MOFs enhances their stability and selectivity, making them suitable for industrial applications.

The environmental impact of 8-Bromoquinoxaline-6-carboxylic acid has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Findings suggest that while the compound exhibits moderate biodegradability, its environmental fate requires further study to ensure sustainable practices in its production and use.

From an analytical standpoint, the characterization of 8-Bromoquinoxaline-6-carboxylic acid has been enhanced by the use of cutting-edge techniques such as mass spectrometry and infrared spectroscopy. These methods provide detailed insights into the compound's molecular composition and functional groups, aiding in its identification and quality control during manufacturing processes.

In conclusion, 8-Bromoquinoxaline-6-carboxylic acid (CAS No. 1378260-89-9) stands out as a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in both academic research and industrial innovation.